Cas no 1805608-18-7 (Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805608-18-7
• MF: C₁₀H₈F₅NO₃
• MW: 285.167440414429
• CID: 4896992
• Update Time: 2025-10-28

Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H8F5NO3/c1-18-6-4(9(17)19-2)3-5(8(11)12)16-7(6)10(13,14)15/h3,8H,1-2H3
• InChI Key： WHSDOXWIFWYOQQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=C(C(F)F)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Guide to Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805608-18-7)

Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805608-18-7) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocyclic compounds, which are increasingly sought after due to their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms, including difluoromethyl and trifluoromethyl groups, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

The molecular structure of Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate features a pyridine core substituted with a methoxy group at the 3-position, a difluoromethyl group at the 6-position, and a trifluoromethyl group at the 2-position. The methyl carboxylate moiety at the 4-position further contributes to its versatility in synthetic chemistry. Researchers often explore this compound for its potential in developing enzyme inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory therapies.

In agrochemical applications, Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate has garnered attention for its role in designing novel pesticides and herbicides. The fluorine-rich structure improves the compound's ability to penetrate plant cell membranes, enhancing its efficacy as a bioactive agent. Recent studies highlight its potential in addressing resistance management in crop protection, a critical concern in modern agriculture.

The synthesis of Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step reactions, including halogenation, nucleophilic substitution, and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets stringent quality standards for research and industrial use.

Market trends indicate a growing demand for fluorinated pyridine derivatives, driven by their expanding applications in life sciences and material chemistry. As sustainability becomes a key focus, researchers are investigating greener synthetic routes for compounds like Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate, aligning with the principles of green chemistry. This compound's compatibility with catalytic processes and biodegradable solvents further enhances its appeal in eco-conscious industries.

For researchers seeking reliable sources of Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate, it is essential to partner with suppliers who adhere to GMP standards and provide comprehensive analytical data sheets. The compound's stability under various storage conditions (e.g., ambient temperature, inert atmosphere) and compatibility with common organic solvents make it a practical choice for laboratory use. Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and click chemistry applications.

In summary, Methyl 6-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1805608-18-7) represents a cutting-edge fluorinated building block with broad potential in medicinal chemistry and agrochemical innovation. Its unique structural features and adaptability to modern synthetic methodologies position it as a valuable asset for scientists tackling global challenges in healthcare and food security.